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molecular formula C11H14O2 B1361523 Methyl 4-isopropylbenzoate CAS No. 20185-55-1

Methyl 4-isopropylbenzoate

Cat. No. B1361523
CAS RN: 20185-55-1
M. Wt: 178.23 g/mol
InChI Key: IPIVTJSCIHXKOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08916551B2

Procedure details

A mixture of 4-isopropylbenzoic acid (10 g) and sulfuric acid (5 mL) in methanol (50 mL) was heated under reflux overnight, hydrazine monohydrate (3.66 g) was added, and the mixture was heated under reflux overnight. The reaction mixture was added to a saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium hydrogen carbonate solution and saturated brine, dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give the title compound (10.32 g) as a yellow oil.
Name
4-isopropylbenzoic acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
5 mL
Type
reactant
Reaction Step One
Name
methanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
hydrazine monohydrate
Quantity
3.66 g
Type
reactant
Reaction Step Two
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH:1]([C:4]1[CH:12]=[CH:11][C:7]([C:8]([OH:10])=[O:9])=[CH:6][CH:5]=1)([CH3:3])[CH3:2].S(=O)(=O)(O)O.O.NN.[C:21](=O)([O-])O.[Na+]>CO>[CH3:2][CH:1]([C:4]1[CH:12]=[CH:11][C:7]([C:8]([O:10][CH3:21])=[O:9])=[CH:6][CH:5]=1)[CH3:3] |f:2.3,4.5|

Inputs

Step One
Name
4-isopropylbenzoic acid
Quantity
10 g
Type
reactant
Smiles
C(C)(C)C1=CC=C(C(=O)O)C=C1
Name
sulfuric acid
Quantity
5 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
methanol
Quantity
50 mL
Type
solvent
Smiles
CO
Step Two
Name
hydrazine monohydrate
Quantity
3.66 g
Type
reactant
Smiles
O.NN
Step Three
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(O)([O-])=O.[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux overnight
Duration
8 (± 8) h
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with saturated aqueous sodium hydrogen carbonate solution and saturated brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Name
title compound
Type
product
Smiles
CC(C)C1=CC=C(C(=O)OC)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 10.32 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.